N-(2,4-dichlorobenzyl)-4-(1,1-dioxido-2H-benzo[e][1,2,4]thiadiazin-3-yl)-3-methylbutanamide

• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-4-(1,1-dioxo-4H-1λ6,2,4-benzothiadiazin-3-yl)-3-methylbutanamide
• InChI: InChI=1S/C19H19Cl2N3O3S/c1-12(9-19(25)22-11-13-6-7-14(20)10-15(13)21)8-18-23-16-4-2-3-5-17(16)28(26,27)24-18/h2-7,10,12H,8-9,11H2,1H3,(H,22,25)(H,23,24)
• InChI Key: PIYFVECBWWZCQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=NS(=O)(=O)C2=CC=CC=C2N1)CC(=O)NCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H19Cl2N3O3S
• Molecular Weight: 440.3 g/mol

Description

N-(2,4-dichlorobenzyl)-4-(1,1-dioxido-2H-benzo[e][1,2,4]thiadiazin-3-yl)-3-methylbutanamide is a useful research compound. Its molecular formula is C19H19Cl2N3O3S and its molecular weight is 440.34. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Novel Compounds

Research into structurally related compounds demonstrates significant advancements in chemical synthesis techniques, highlighting the potential for creating novel compounds with specific biological or physical properties. For instance, the work on the toxicological evaluation of flavors with modifying properties underscores the exploration of chemical entities for use in food and beverage applications, focusing on safety and efficacy (Arthur et al., 2015). Similarly, the synthesis of novel biologically active compounds, such as 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides, illustrates the pursuit of new molecules with potential antibacterial and antioxidant properties (Zia-ur-Rehman et al., 2009).

Biological Activities and Therapeutic Potential

The exploration of compounds for their biological activities is a cornerstone of pharmaceutical research. For example, the study of benzothiadiazinyl hydrazinecarboxamides and anilino[1,2,4]triazolo[1,5-b][1,2,4]thiadiazine 5,5-diones showcases the investigation into molecules with anticancer activities, highlighting the potential for discovering new therapeutic agents (Kamal et al., 2011). This research underlines the importance of structural modifications to enhance biological efficacy against various cancer cell lines.

Agricultural and Herbicidal Applications

Chemical compounds with specific functionalities also find applications in agriculture, serving as potent herbicides or plant growth regulators. The development of novel thiadiazolopyrimidine derivatives bearing a chiral active unit for improved herbicidal activity exemplifies the intersection of chemistry and agronomy, aiming to enhance crop protection and yield (Duan et al., 2010).